Cas no 91-18-9 (Pteridine)
Pteridine structure
Product Name:Pteridine
Pteridine Chemical and Physical Properties
Names and Identifiers
-
- Pteridine
- 1,3,5,8-Tetraazanaphthalene
- 1,3,5,8-Tetraaza-naphthalin
- Azinepurine
- Pteridene
- Pyrazino[2,3-d]pyrimidine
- Pyrimido(4,5-b)pyrazine
- NSC268562
- Pyrazino(2,3-d)pyrimidine
- FT-0685162
- UNII-6EZF26XQ81
- CHEBI:27601
- pteridine-ring
- Q414021
- 91-18-9
- NSC 268562
- C07581
- AKOS006305842
- NSC-268562
- DTXSID60238347
- CS-0362609
- PTERIDINE [MI]
- InChI=1/C6H4N4/c1-2-9-6-5(8-1)3-7-4-10-6/h1-4
- SCHEMBL7626
- Pyrimido[4,5-b]pyrazine
- 6EZF26XQ81
- Pteridine (6CI,7CI,8CI,9CI)
- AMY15887
- Pteridines
- 1,5,8-Tetraazanaphthalene
- NS00120786
-
- MDL： MFCD11109361
- Inchi： 1S/C6H4N4/c1-2-9-6-5(8-1)3-7-4-10-6/h1-4H
- InChI Key： CPNGPNLZQNNVQM-UHFFFAOYSA-N
- SMILES： N1C=CN=C2C=1C=NC=N2
Computed Properties
- Exact Mass: 132.04400
- Monoisotopic Mass: 132.043596145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- Density: 1.3363 (rough estimate)
- Melting Point: 138-138.5°
- Boiling Point: 234.02°C (rough estimate)
- Refractive Index: 1.7000 (estimate)
- PSA: 51.56000
- LogP: 0.41980
- pka: 4.05(at 20℃)
Pteridine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pteridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529240-1g |
Pteridine |
91-18-9 | 95% | 1g |
$439 | 2024-07-20 | |
| TRC | P059900-250mg |
Pteridine |
91-18-9 | 250mg |
$ 410.00 | 2022-06-03 | ||
| TRC | P059900-500mg |
Pteridine |
91-18-9 | 500mg |
$ 680.00 | 2022-06-03 | ||
| Crysdot LLC | CD11018977-1g |
Pteridine |
91-18-9 | 95+% | 1g |
$439 | 2024-07-19 | |
| Crysdot LLC | CD11018977-5g |
Pteridine |
91-18-9 | 95+% | 5g |
$813 | 2024-07-19 |
Pteridine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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